Cas no 131391-08-7 (3-Pyrazolidinone, 5,5-dimethyl-1-(phenylmethyl)-)

• Product Name: 3-Pyrazolidinone, 5,5-dimethyl-1-(phenylmethyl)-
• CAS No: 131391-08-7
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 1228297
• Update Time: 2024-08-05

3-Pyrazolidinone, 5,5-dimethyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrazolidinone, 5,5-dimethyl-1-(phenylmethyl)-

• Inchi： 1S/C12H16N2O/c1-12(2)8-11(15)13-14(12)9-10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3,(H,13,15)
• InChI Key： KBMWKEOSRZOLCW-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C(C)(C)CC(=O)N1

Computed Properties

• Exact Mass: 636.0737

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Melting Point: 105-106 °C(Solv: hexane (110-54-3); ethyl acetate (141-78-6))
• PSA: 56.22
• pka: 13.45±0.40(Predicted)